Cas no 135042-29-4 (9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-3,9-dihydro-6H-purin-6-one)

• Product Name: 9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-3,9-dihydro-6H-purin-6-one
• CAS No: 135042-29-4
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 1237444
• PubChem ID: 135538735
• Update Time: 2025-04-20

9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-3,9-dihydro-6H-purin-6-one
• 9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-3H-purin-6-one
• 135042-29-4
• (3R,5R)-1,9-Dihydro-9-[5-(hydroxymethyl)-3-pyrrolidinyl]-6H-purin-6-one
• (3R,5R)-1,9-Dihydro-9-(5-(hydroxymethyl)-3-pyrrolidinyl)-6H-purin-6-one
• 9-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]-1H-purin-6-one
• DTXSID40159223

• Inchi： 1S/C10H13N5O2/c16-3-6-1-7(2-11-6)15-5-14-8-9(15)12-4-13-10(8)17/h4-7,11,16H,1-3H2,(H,12,13,17)/t6-,7-/m1/s1
• InChI Key： QBTSJWFEBMVRTN-RNFRBKRXSA-N
• SMILES： OC[C@H]1C[C@H](CN1)N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 235.106925
• Monoisotopic Mass: 235.106925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 91.5

Experimental Properties

• Density: 1.77
• Boiling Point: 580.1°C at 760 mmHg
• Flash Point: 304.6°C
• Refractive Index: 1.845